Cas no 61948-11-6 ((+)-hamayne)

• Product Name: (+)-hamayne
• CAS No: 61948-11-6
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 2022696
• PubChem ID: 443670
• Update Time: 2025-04-21

(+)-hamayne Chemical and Physical Properties

Names and Identifiers

• (+)-hamayne
• hamayne
• Hamayne (Bulbispermine)
• (3R,4aS,5S,11bS,12R)-3,4,4a,6-tetrahydro-11b,5-ethano[1,3]dioxolo[4,5-j]phenanthridine-3,12-diol
• (1S,13S,15R,18R)-5,7-dioxa-12-azapentacyclo[10.5.2.01,13.02,10.04,8]nonadeca-2,4(8),9,16-tetraene-15,18-diol
• Bulbispermine
• DTXSID90332125
• NS00094849
• CHEBI:31667
• C12164
• CHEMBL3916492
• 61948-11-6
• BDBM50607891

• Inchi： 1S/C16H17NO4/c18-10-1-2-16-11-5-13-12(20-8-21-13)3-9(11)6-17(7-15(16)19)14(16)4-10/h1-3,5,10,14-15,18-19H,4,6-8H2/t10-,14-,15-,16-/m0/s1
• InChI Key： KWAOMPWGIIXDPH-MVWHLILJSA-N
• SMILES： O[C@H]1CN2CC3C=C4C(=CC=3[C@@]31C=C[C@@H](C[C@H]23)O)OCO4

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Crinine- and Haemanthamine-type amaryllidaceae alkaloids